1-Butyl-1H-indazole-6-carbaldehyde

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 1-butylindazole-6-carbaldehyde
• InChI: InChI=1S/C12H14N2O/c1-2-3-6-14-12-7-10(9-15)4-5-11(12)8-13-14/h4-5,7-9H,2-3,6H2,1H3
• InChI Key: YVBBJNADYIXGOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=CC(=C2)C=O)C=N1

Description

1-Butyl-1H-indazole-6-carbaldehyde is a heterocyclic organic compound featuring an indazole core substituted with a butyl group at the 1-position and a formyl (carbaldehyde) group at the 6-position. Its molecular formula is C₁₂H₁₄N₂O, with a molecular weight of 202.25 g/mol. The indazole scaffold is notable for its presence in pharmacologically active molecules, and the carbaldehyde group at position 6 provides a reactive site for further functionalization, such as condensation or nucleophilic addition reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Butyl-1H-indazole-6-carbaldehyde typically involves the formation of the indazole core followed by the introduction of the butyl group and the aldehyde functionality. One common method includes the cyclization of appropriate hydrazones with aldehydes under acidic conditions. Transition metal-catalyzed reactions, such as those involving copper or palladium, can also be employed to facilitate the formation of the indazole ring .

Industrial Production Methods: Industrial production of 1-Butyl-1H-indazole-6-carbaldehyde may involve large-scale cyclization reactions using optimized catalysts and reaction conditions to ensure high yields and purity. The use of continuous flow reactors and automated synthesis platforms can further enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Butyl-1H-indazole-6-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The butyl group or other positions on the indazole ring can undergo substitution reactions with suitable electrophiles or nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and various nucleophiles can be employed under appropriate conditions.

Major Products:

Oxidation: Formation of 1-Butyl-1H-indazole-6-carboxylic acid.

Reduction: Formation of 1-Butyl-1H-indazole-6-methanol.

Substitution: Formation of various substituted indazole derivatives depending on the reagents used.

Scientific Research Applications

1-Butyl-1H-indazole-6-carbaldehyde has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate or as a precursor for the synthesis of pharmacologically active compounds.

Industry: Utilized in the development of new materials, such as polymers and dyes, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-Butyl-1H-indazole-6-carbaldehyde depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The presence of the aldehyde group allows it to form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially leading to inhibition or modulation of their activity .

Comparison with Similar Compounds

Table 1: Key Comparators of 1-Butyl-1H-indazole-6-carbaldehyde

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Similarity Score*	Key Properties/Applications
1-Butyl-1H-indazole-6-carbaldehyde	C₁₂H₁₄N₂O	202.25	Butyl (C₄H₉) at N1, CHO at C6	Reference	Intermediate for drug synthesis
1-Methyl-1H-indazole-6-carbaldehyde	C₉H₈N₂O	160.17	Methyl (CH₃) at N1, CHO at C6	0.99	Higher polarity; shorter metabolic half-life
4-(1H-Pyrazol-1-yl)benzaldehyde	C₁₀H₈N₂O	172.18	Pyrazole at C4, CHO on benzene	0.81	Different core (benzene vs. indazole)
Ethyl 1H-indazole-6-carboxylate	C₁₀H₁₀N₂O₂	190.20	Ethoxycarbonyl (COOEt) at C6	N/A	Ester group; lower reactivity than CHO
6-(1H-Imidazol-1-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde	C₉H₆N₄OS	218.24	Imidazole-thiazole fused system	N/A	Complex heterocycle; potential kinase inhibition

*Similarity scores derived from structural and functional overlap relative to the target compound .

Analysis of Key Differences

Substituent Effects

• Alkyl Chain Length : The butyl group in 1-Butyl-1H-indazole-6-carbaldehyde confers greater lipophilicity (logP ~2.8 estimated) compared to the methyl analogue (logP ~1.5), enhancing its suitability for blood-brain barrier penetration or hydrophobic target binding .
• Reactivity : The carbaldehyde group at C6 enables nucleophilic additions (e.g., formation of Schiff bases), whereas the ethyl carboxylate in Ethyl 1H-indazole-6-carboxylate is less reactive, favoring hydrolysis or ester exchange reactions .

Core Structure Variations

• Indazole vs.